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Compound of Interest

Compound Name: Tyrphostin AG30

Cat. No.: B10818717

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the kinase cross-reactivity profile of Tyrphostin
AG30. While recognized as a potent and selective inhibitor of the Epidermal Growth Factor

Receptor (EGFR), a comprehensive understanding of its activity against other kinases is crucial

for its application in research and drug development. This document summarizes the available

data, provides detailed experimental methodologies for assessing kinase inhibition, and

visualizes key signaling pathways and workflows.

Executive Summary
Tyrphostin AG30 is a well-established tyrosine kinase inhibitor that demonstrates high potency

and selectivity for the Epidermal Growth Factor Receptor (EGFR).[1][2] Its inhibitory action on

EGFR-mediated signaling pathways makes it a valuable tool for studying cellular processes

regulated by this receptor. However, publicly available data on the comprehensive cross-

reactivity profile of Tyrphostin AG30 against a broad panel of other kinases is limited. This

guide aims to present the known information and provide the necessary framework for

researchers to conduct their own selectivity profiling.
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Data Presentation: Tyrphostin AG30 Kinase
Inhibition Profile
Due to the limited availability of broad-panel screening data in the public domain, a

comprehensive comparison table of Tyrphostin AG30 against a wide array of kinases cannot

be provided at this time. The primary reported target is EGFR.

Kinase Common Name IC50 (nM) Notes

EGFR ErbB1, HER1

Data not publicly

available in specific

nM concentrations,

but described as a

potent inhibitor.

Tyrphostin AG30

selectively inhibits

self-renewal induction

by c-ErbB and

activation of STAT5 by

c-ErbB in primary

erythroblasts.[1][2]

Other Kinases -
No comprehensive

public data available.

Further screening is

required to determine

the full selectivity

profile.

Note: The lack of quantitative IC50 values in publicly accessible literature highlights a

significant data gap. Researchers are encouraged to perform their own kinase profiling assays

to determine the precise selectivity of Tyrphostin AG30 for their specific research needs.

Mandatory Visualizations
EGFR Signaling Pathway
This diagram illustrates the major signaling cascades initiated by the activation of the

Epidermal Growth Factor Receptor (EGFR). Tyrphostin AG30 primarily acts by inhibiting the

tyrosine kinase activity of EGFR, thereby blocking these downstream pathways.
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Caption: Simplified EGFR signaling pathway and the inhibitory action of Tyrphostin AG30.
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Experimental Workflow: Kinase Cross-Reactivity
Profiling
This diagram outlines a general workflow for determining the cross-reactivity profile of a kinase

inhibitor like Tyrphostin AG30.
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Caption: Generalized workflow for determining the kinase cross-reactivity profile of an inhibitor.

Experimental Protocols
The following is a generalized protocol for a biochemical kinase assay to determine the IC50

values of Tyrphostin AG30 against a panel of kinases. This protocol is based on a common

luminescence-based assay format that measures ATP consumption.

Objective: To determine the concentration of Tyrphostin AG30 required to inhibit 50% of the

activity (IC50) of a panel of protein kinases.

Materials:

Tyrphostin AG30

A panel of purified protein kinases

Kinase-specific substrates (peptides or proteins)

Kinase assay buffer (e.g., 40 mM Tris-HCl pH 7.4, 20 mM MgCl₂, 0.1 mg/ml BSA)

Adenosine triphosphate (ATP)

Dimethyl sulfoxide (DMSO)

Luminescence-based kinase assay kit (e.g., ADP-Glo™ Kinase Assay)

384-well white opaque assay plates

Multichannel pipettes or automated liquid handler

Plate reader with luminescence detection capabilities

Procedure:

Compound Preparation:
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Prepare a stock solution of Tyrphostin AG30 in 100% DMSO (e.g., 10 mM).

Perform serial dilutions of the stock solution in DMSO to create a concentration range for

testing (e.g., 10-point, 3-fold dilutions).

Prepare a final intermediate dilution of the compound in the kinase assay buffer. The final

DMSO concentration in the assay should be kept low (e.g., <1%) to avoid affecting

enzyme activity.

Kinase Reaction:

Add a small volume of the diluted Tyrphostin AG30 or DMSO (vehicle control) to the wells

of the 384-well plate.

Add the kinase and its specific substrate, diluted in kinase assay buffer, to each well.

Initiate the kinase reaction by adding a solution of ATP (at or near the Km for each kinase,

if known) to all wells.

Incubate the plate at a controlled temperature (e.g., 30°C) for a predetermined time (e.g.,

60 minutes). The incubation time should be within the linear range of the kinase reaction.

Signal Detection (using ADP-Glo™ as an example):

Stop the kinase reaction by adding the ADP-Glo™ Reagent, which also depletes the

remaining ATP.

Incubate the plate at room temperature for 40 minutes.

Add the Kinase Detection Reagent to convert the generated ADP to ATP and generate a

luminescent signal via a luciferase reaction.

Incubate the plate at room temperature for 30-60 minutes.

Measure the luminescence of each well using a plate reader.

Data Analysis:
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The raw luminescence data is converted to percent inhibition relative to the vehicle

(DMSO) control.

Plot the percent inhibition against the logarithm of the Tyrphostin AG30 concentration.

Fit the data to a sigmoidal dose-response curve using a suitable software (e.g., GraphPad

Prism, R) to determine the IC50 value for each kinase.

Conclusion
Tyrphostin AG30 is a valuable research tool due to its potent and selective inhibition of EGFR.

However, the lack of a comprehensive public cross-reactivity profile necessitates that

researchers independently validate its selectivity against other kinases, particularly when

studying complex cellular systems where off-target effects could confound results. The

methodologies and workflows provided in this guide offer a framework for conducting such

essential validation experiments. Future studies profiling Tyrphostin AG30 against a broad

kinase panel would be of significant value to the scientific community.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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